Cas no 733031-06-6 (2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 733031-06-6
• MF: C₁₆H₁₁F₂N₃O₂S
• MW: 347.339248895645
• CID: 3106515
• PubChem ID: 2452296
• Update Time: 2025-10-23

2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• EN300-07861
• 2-{[4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-{[bis(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• 2-((4,5-BIS(4-FLUOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
• CS-0220912
• 2-[[4,5-bis(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• Z55903960
• G35995
• 2-{[bis(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 733031-06-6
• ([4,5-bis(4-fluorophenyl)-4h-1,2,4-triazol-3-yl]thio)acetic acid
• AKOS005198519

• Inchi： 1S/C16H11F2N3O2S/c17-11-3-1-10(2-4-11)15-19-20-16(24-9-14(22)23)21(15)13-7-5-12(18)6-8-13/h1-8H,9H2,(H,22,23)
• InChI Key： XPUIWOLBUFCGNH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)F)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 347.05400410Da
• Monoisotopic Mass: 347.05400410Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Recent Advances in the Study of 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 733031-06-6)

The compound 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 733031-06-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of the 1,2,4-triazole ring and fluorophenyl groups in its structure contributes to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways and tumor progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site, providing valuable insights for further optimization of its structure.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anticancer properties. The results indicated that 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid induces apoptosis in cancer cell lines by modulating the expression of pro-apoptotic proteins and inhibiting cell cycle progression. These findings suggest its potential as a lead compound for the development of new anticancer therapies.

Further research has explored the pharmacokinetic properties of this compound, with a focus on improving its bioavailability and metabolic stability. A 2023 study in the European Journal of Pharmaceutical Sciences employed prodrug strategies to enhance the solubility and absorption of the compound, addressing some of the challenges associated with its clinical translation.

In conclusion, 2-{4,5-bis(4-fluorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 733031-06-6) represents a versatile and promising candidate for therapeutic development. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its potential application in treating inflammatory diseases and cancer.